Cas no 82973-09-9 (2-chloro-N'-(1E)-phenylmethylidenebenzohydrazide)

• Product name: 2-chloro-N'-(1E)-phenylmethylidenebenzohydrazide
• CAS No: 82973-09-9
• MF: C₁₄H₁₁N₂OCl
• MW: 258.703
• CID: 4204781
• PubChem ID: 5333054

2-chloro-N'-(1E)-phenylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-, (phenylmethylene)hydrazide
• (E)-N-benzylidene-2-chlorobenzohydrazide
• 2-chloro-N'-(1E)-phenylmethylidenebenzohydrazide
• Z49555785
• N-[(E)-benzylideneamino]-2-chlorobenzamide
• AKOS001220394
• N-[(E)-benzylideneamino]-2-chloro-benzamide
• 2-Chlorobenzoic acid, benzylidenehydrazide
• 2ClPhCON2 PhCHO
• (E)-N'-benzylidene-2-chlorobenzohydrazide
• 2-CHLORO-N'-[(1E)-PHENYLMETHYLIDENE]BENZOHYDRAZIDE
• 2-chloro-N'-[(E)-phenylmethylidene]benzohydrazide
• STK709432
• F0890-0412
• 82973-09-9

• Inchi： InChI=1S/C14H11ClN2O/c15-13-9-5-4-8-12(13)14(18)17-16-10-11-6-2-1-3-7-11/h1-10H,(H,17,18)/b16-10+
• InChI Key： PIEWRITYFYVJPO-MHWRWJLKSA-N

Computed Properties

• Exact Mass: 258.0559907Da
• Monoisotopic Mass: 258.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.5Ų